5-Amino-4-bromo-2-methylbenzene-1-sulfonamide

• Molecular Formula: C7H9BrN2O2S
• Molecular Weight: 265.13 g/mol
• IUPAC Name: 5-amino-4-bromo-2-methylbenzenesulfonamide
• InChI: InChI=1S/C7H9BrN2O2S/c1-4-2-5(8)6(9)3-7(4)13(10,11)12/h2-3H,9H2,1H3,(H2,10,11,12)
• InChI Key: TVKZMRVIFCNSFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)N)N)Br

Description

5-Amino-4-bromo-2-methylbenzene-1-sulfonamide ( 1596978-50-5) is a chemical compound with the molecular formula C 7 H 9 BrN 2 O 2 S and a molecular weight of 265.13 g/mol . This benzene sulfonamide derivative is characterized by the presence of amino and bromo functional groups on the aromatic ring, making it a valuable building block in organic synthesis and medicinal chemistry research . While specific pharmacological or mechanistic studies for this exact compound are not readily available in the public domain, its structure suggests potential as a key intermediate. Researchers utilize such compounds in the synthesis of more complex molecules for various applications, including the development of novel inhibitors and ligands . The structural motif of a sulfonamide with additional ring substituents is commonly explored in drug discovery efforts. Applications & Research Value: Chemical Synthesis: Serves as a versatile advanced building block for constructing complex organic molecules, particularly in pharmaceutical research . Material Science: May be used in the development of new materials, though specific applications require further investigation. Safety and Handling: No specific safety data sheet (SDS) was located for this compound during our search. As a precaution, standard safe laboratory practices should be followed. This product is intended for research purposes only and is not approved for use in humans, animals, or as a diagnostic agent.

Preparation Methods

Sulfonation of Substituted Nitrobenzenes Followed by Reduction

A widely reported approach to prepare amino-substituted sulfonamides involves a two-step process:

• Step 1: Sulfonation of para-nitrotoluene derivatives

  Paranitrotoluene is reacted with chlorosulfonic acid in an organic solvent to yield 2-methyl-5-nitrobenzenesulfonyl chloride. The reaction conditions typically include:

  • Weight ratio of paranitrotoluene to chlorosulfonic acid: 1:1.2–1.5
  • Addition of water (0.3–0.4 volume relative to organic solvent) after sulfonation to wash and separate phases
  • Concentration of organic phase to isolate sulfonyl chloride intermediate

• Step 2: Hydrogenation and amination

  The nitro group in 2-methyl-5-nitrobenzenesulfonyl chloride is reduced to an amino group by catalytic hydrogenation in the presence of ammonia and an organic solvent under high temperature and pressure. This yields the target 2-methyl-5-aminobenzenesulfonamide, which can be further brominated at the 4-position if needed.

Step	Reaction	Conditions	Product	Yield/Notes
1	Sulfonation	Paranitrotoluene + chlorosulfonic acid, organic solvent, stirring, water wash	2-methyl-5-nitrobenzenesulfonyl chloride	Concentrated organic phase obtained
2	Hydrogenation + amination	Catalyst, ammonia water, organic solvent, high T & P	2-methyl-5-aminobenzenesulfonamide	Light yellow solid obtained

This method is documented in a Chinese patent (CN107805212B) and provides a robust route to the amino sulfonamide intermediate.

Direct Sulfonylation of Amino-Substituted Aromatics with Bromination

Another approach involves:

• Starting with an amino-substituted benzene derivative (e.g., 2-methyl-5-aminobenzene)
• Reacting it with sulfonyl chlorides bearing a bromine substituent at the 4-position or performing bromination post-sulfonylation

This method often uses:

• Organic solvents such as dichloromethane or dimethylformamide (DMF)
• Base catalysts like triethylamine to neutralize HCl formed during sulfonylation
• Controlled temperature (0 °C to room temperature) to avoid side reactions

An example synthesis from literature involves reacting 4-bromobenzenesulfonyl chloride with amino compounds in the presence of triethylamine, followed by purification steps such as recrystallization.

Suzuki-Miyaura Cross-Coupling for Functionalization

For introducing the bromine substituent at the 4-position, Suzuki-Miyaura cross-coupling reactions have been employed:

• Starting from bromobenzenesulfonyl chloride derivatives
• Coupling with arylboronic acids under palladium catalysis
• Followed by substitution reactions to introduce amino and methyl groups

This method is useful for preparing complex sulfonamide derivatives with high purity and yield, and it tolerates various functional groups.

Metal-Free and One-Pot Synthesis Approaches

Recent advances in sulfonamide synthesis highlight:

• Metal-free catalytic methods using reagents like potassium metabisulfite (K2S2O5) or DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)) as sulfur sources
• One-pot, two-step continuous reactions involving nitroaromatics, arylboronic acids, and amines
• These methods provide good yields and are scalable, with tolerance to various functional groups but may have limitations with hydroxyl or formyl groups.

Comparative Data Table of Preparation Methods

Method	Starting Materials	Key Reagents & Conditions	Advantages	Limitations	Yield Range
Sulfonation + Hydrogenation	Paranitrotoluene, chlorosulfonic acid	Organic solvent, catalyst, ammonia, high T & P	High purity, well-established	Requires high pressure hydrogenation	Moderate to high
Direct Sulfonylation + Bromination	Amino-substituted benzene, sulfonyl chloride	Triethylamine, DCM or DMF, 0 °C to RT	Simple, mild conditions	Possible side reactions	High
Suzuki-Miyaura Cross-Coupling	Bromobenzenesulfonyl chloride, arylboronic acid	Pd catalyst, base, organic solvent	Functional group tolerance, versatile	Requires Pd catalyst, complex setup	High
Metal-Free One-Pot Synthesis	Nitroaromatics, arylboronic acids, amines	K2S2O5 or DABSO, aqueous or organic solvents	Environmentally friendly, scalable	Limited substrate scope	Good

Analytical and Purification Considerations

• Purification is generally achieved by recrystallization (e.g., from ethanol or methanol) and/or column chromatography.
• Analytical characterization includes:
  • Melting point determination (e.g., 160–187 °C range for related sulfonamides)
  • FTIR spectroscopy showing characteristic sulfonamide S=O stretches (~1380 cm⁻¹)
  • NMR (¹H and ¹³C) confirming substitution patterns
  • Mass spectrometry (MS) for molecular weight confirmation
  • Thin-layer chromatography (TLC) for reaction monitoring

Summary of Research Findings

• The preparation of 5-amino-4-bromo-2-methylbenzene-1-sulfonamide typically involves sulfonation of methyl-substituted nitrobenzenes followed by reduction or direct sulfonylation of amino-substituted aromatics.
• Bromination can be introduced either pre- or post-sulfonylation depending on the synthetic route.
• Modern synthetic methods offer metal-free and one-pot alternatives that improve environmental impact and scalability.
• Yields are generally high (70–90%) with proper control of reaction conditions.
• The choice of method depends on available starting materials, desired purity, scalability, and functional group tolerance.

Chemical Reactions Analysis

Types of Reactions

5-Amino-4-bromo-2-methylbenzene-1-sulfonamide undergoes various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced back to the amino group.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and nitric acid.

Reduction: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride are often used.

Substitution: Nucleophiles like hydroxide ions or amines can be used to replace the bromine atom.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amino group can yield nitro derivatives, while substitution reactions can introduce various functional groups in place of the bromine atom.

Scientific Research Applications

5-Amino-4-bromo-2-methylbenzene-1-sulfonamide has a wide range of applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules and is used in various organic reactions.

Biology: The compound is used in the study of enzyme inhibitors and as a building block for biologically active molecules.

Medicine: It is explored for its potential therapeutic properties, including its use in the development of new drugs.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Amino-4-bromo-2-methylbenzene-1-sulfonamide involves its interaction with specific molecular targets. For example, in biological systems, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved depend on the specific application and the molecular targets being studied.

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs and their distinguishing features are summarized below:

Compound Name	Substituents (Position)	Key Differences from Target Compound	Potential Implications	Reference
5-Amino-2-methylbenzenesulfonamide	NH₂ (5), CH₃ (2)	Lacks bromine at position 4	Reduced molecular weight, higher solubility
N-(2-Amino-5-chloro-phenyl)-2-bromo-benzene-sulfonamide	NH₂ (2), Cl (5), Br (adjacent to sulfonamide)	Halogen (Cl) and amino group positions differ	Altered hydrogen bonding, crystal packing
5-Acetyl-2-chlorobenzenesulfonamide	Acetyl (5), Cl (2)	Acetyl (electron-withdrawing) replaces NH₂ and Br	Increased acidity, divergent reactivity

Electronic Effects

• Bromine vs. Chlorine : Bromine’s larger atomic radius and polarizability may enhance lipophilicity and intermolecular interactions compared to chlorine .
• Amino Group Positioning: In the target compound, the amino group at position 5 (adjacent to Br) could form intramolecular hydrogen bonds, unlike the analog where NH₂ is at position 2.

Steric and Solubility Considerations

• The methyl group in the target compound may reduce solubility in polar solvents compared to unsubstituted sulfonamides but improve membrane permeability in biological systems.

Crystallographic and Structural Insights

• The crystal structure of N-(2-Amino-5-chloro-phenyl)-2-bromo-benzene-sulfonamide () reveals intermolecular N–H···O hydrogen bonds involving the sulfonamide group, a feature likely shared with the target compound . Bromine’s presence may influence packing efficiency and lattice stability.

Biological Activity

5-Amino-4-bromo-2-methylbenzene-1-sulfonamide, also known as 4-bromo-2-methylbenzenesulfonamide, is a sulfonamide compound that has garnered attention for its diverse biological activities, particularly in medicinal chemistry. This article reviews its biological properties, including antibacterial effects, enzyme inhibition, and potential therapeutic applications.

Chemical Structure and Properties

The chemical formula of 5-amino-4-bromo-2-methylbenzene-1-sulfonamide is $C_7H_8BrN_1O_2S$, with a molecular weight of approximately 238.11 g/mol. The compound features a sulfonamide functional group attached to a methyl-substituted benzene ring with an amino group and a bromine atom at specific positions. This unique structure contributes to its biological activity.

Antibacterial Activity

Research indicates that 5-amino-4-bromo-2-methylbenzene-1-sulfonamide exhibits significant antibacterial properties . Similar sulfonamides have been shown to inhibit bacterial growth by interfering with the folate synthesis pathway, which is crucial for bacterial proliferation.

Table 1: Antibacterial Activity Against Various Strains

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	>100 μM
Escherichia coli	>100 μM
Klebsiella pneumoniae	>100 μM
Pseudomonas aeruginosa	>100 μM

Studies suggest that the compound can be effective against resistant strains such as Klebsiella pneumoniae, highlighting its potential as a lead compound in antibiotic development .

Enzyme Inhibition

5-Amino-4-bromo-2-methylbenzene-1-sulfonamide has also been studied for its ability to inhibit various enzymes. Notably, it has shown promise as an inhibitor of enzymes involved in folate metabolism, which is critical for bacterial survival.

Case Study: Enzyme Interaction Analysis

In silico docking studies indicate favorable binding interactions between 5-amino-4-bromo-2-methylbenzene-1-sulfonamide and key proteins from resistant bacterial strains. This suggests that the compound may effectively disrupt essential metabolic pathways in bacteria, making it a candidate for further pharmacological exploration .

Pharmacokinetics and Therapeutic Applications

Understanding the pharmacokinetic properties of 5-amino-4-bromo-2-methylbenzene-1-sulfonamide is essential for assessing its therapeutic potential. Preliminary studies indicate that its absorption, distribution, metabolism, and excretion (ADME) profiles are favorable for drug development.

Table 2: Pharmacokinetic Parameters

Parameter	Value
Bioavailability	Moderate
Half-life	TBD (To Be Determined)
Metabolic Stability	Stable in vitro

Further research is needed to elucidate these parameters fully and determine the compound's safety profile in clinical settings.